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In the realm of materials science, particularly in the development of durable coatings, plastics,

and formulations for drug delivery, safeguarding materials from the damaging effects of

ultraviolet (UV) radiation is paramount. UV absorbers play a critical role in this protection, and

among them, the benzotriazole class is renowned for its efficacy. This guide provides a detailed

comparison of TINUVIN-1130, a widely used hydroxyphenyl-benzotriazole UV absorber, with its

alternatives, focusing on their photostability under intense UV irradiation. This analysis is

supported by available experimental data and detailed methodologies to assist researchers,

scientists, and drug development professionals in making informed decisions.

Introduction to Benzotriazole UV Absorbers
Benzotriazole UV absorbers are a class of organic compounds that protect materials from

photodegradation by absorbing harmful UV radiation and dissipating it as harmless thermal

energy.[1][2] Their high photostability is attributed to an efficient photophysical process known

as Excited-State Intramolecular Proton Transfer (ESIPT). Upon absorbing a UV photon, the

molecule undergoes a rapid and reversible tautomerization, which allows for the dissipation of

the absorbed energy before it can initiate degradation reactions within the host material.[3]

TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole UV absorber known for its broad UV

absorption spectrum and good thermal stability.[4] It is frequently used in a variety of

applications, including industrial and automotive coatings.[4] Key alternatives from the same
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chemical class include Tinuvin 328 and Tinuvin 350, which differ in their chemical structures

and physical properties, leading to variations in their performance.

Performance Comparison of TINUVIN-1130 and
Alternatives
While comprehensive, publicly available head-to-head quantitative data from a single study

under identical intense UV irradiation conditions is limited, a compilation of information from

various technical sources and studies provides a strong comparative overview. TINUVIN-1130
generally demonstrates excellent performance in terms of photostability, particularly in gloss

retention and color stability, where it is considered to rival Tinuvin 350 and outperform the older

generation Tinuvin 328.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b185860?utm_src=pdf-body
https://www.benchchem.com/product/b185860?utm_src=pdf-body
https://www.allhdi.com/archives/72614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property TINUVIN-1130 Tinuvin 328 Tinuvin 350 Uvinul 3039

Chemical

Structure

Benzotriazole

derivative with

octyloxy

substitution[5]

Benzotriazole

with branched

tert-amyl

groups[5]

Benzotriazole

derivative

Benzotriazole

derivative

UV Absorption

Range

Strong

absorption in the

UV-A range

(around 345-350

nm)[5]

Similar

absorption peak

to TINUVIN-

1130[5]

Strong

absorption in the

UV-A range

(around 345-350

nm)[5]

Strong

absorption in the

UV-A range

(around 345-350

nm)[5]

Photostability

Performs

admirably in

gloss retention

and color

stability[5]

Tends to degrade

faster under

prolonged UV

exposure[5]

Top performer,

especially in

automotive OEM

coatings[5]

Not specified

Thermal Stability

Excellent, with a

decomposition

temperature

above 250°C[5]

Starts to

volatilize

significantly

above 180°C[5]

Excellent, with a

decomposition

temperature

above 250°C[5]

Not specified

Volatility Low[5] High[5] Low Not specified

Compatibility

Highly

compatible with a

wide range of

resin systems

(acrylics,

polyesters,

polyurethanes,

epoxy resins)[5]

Used in some

coil coating

applications, but

volatility limits its

use in thin-film

systems[5]

High

performance in

automotive OEM

coatings[5]

Often used in

cosmetic

packaging and

medical devices

due to low color

and regulatory

acceptance[5]

Experimental Protocols
To rigorously assess the photostability of UV absorbers like TINUVIN-1130, standardized

accelerated weathering tests are employed. These tests simulate the damaging effects of long-
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term sun exposure in a controlled laboratory setting.

Sample Preparation
Coating Application: The UV absorber is incorporated into a clear coating formulation (e.g.,

polyurethane, acrylic, or epoxy-based) at a specified concentration (typically 1-3% by weight

of resin solids). The coating is then applied to a standardized substrate (e.g., aluminum

panels, glass plates, or plastic films) at a controlled thickness.

Control Samples: A control sample of the clear coating without any UV absorber is also

prepared to serve as a baseline for degradation.

Accelerated Weathering Test
Equipment: A xenon arc or a fluorescent UV (QUV) accelerated weathering tester is used.

Xenon arc lamps provide a close spectral match to natural sunlight.

Irradiation Conditions:

Light Source: Xenon arc lamp with appropriate filters to simulate outdoor sunlight (e.g.,

according to ASTM G155) or fluorescent UVA-340 lamps (according to ASTM G154).

Irradiance: Controlled at a specific level (e.g., 0.55 W/m² at 340 nm for xenon arc).

Temperature: Cycled between a high temperature during the light cycle (e.g., 60°C Black

Panel Temperature) and a lower temperature during the dark/condensation cycle.

Humidity/Condensation: Cycles of humidity and condensation are included to simulate the

effects of dew and rain.

Duration: The total exposure time is determined by the specific application and can range

from hundreds to thousands of hours.

Performance Evaluation
The degradation of the coatings is monitored at regular intervals using the following analytical

methods:
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Colorimetry: A spectrophotometer or colorimeter is used to measure the change in color of

the coating. The results are expressed as ΔE*ab, which quantifies the total color difference.

Gloss Measurement: A gloss meter is used to measure the specular gloss of the coating at a

specific angle (e.g., 20° or 60°). The percentage of gloss retention is calculated relative to

the initial gloss.

FTIR Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor

chemical changes in the polymer matrix of the coating, such as the formation of carbonyl

groups, which are indicative of photo-oxidation.

Microscopy: Techniques like Scanning Electron Microscopy (SEM) can be used to visually

inspect the surface of the coating for cracking, blistering, and other signs of degradation.

Mandatory Visualizations
Photodegradation Mechanism of Benzotriazole UV
Absorbers
The primary mechanism for the high photostability of benzotriazole UV absorbers is Excited-

State Intramolecular Proton Transfer (ESIPT).
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Caption: ESIPT mechanism in benzotriazole UV absorbers.

Experimental Workflow for Photostability Assessment
A typical workflow for assessing and comparing the photostability of UV absorbers is outlined

below.
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Caption: Workflow for evaluating UV absorber performance.

Conclusion
TINUVIN-1130 stands out as a high-performance liquid benzotriazole UV absorber with

excellent photostability, particularly in demanding applications like automotive and industrial
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coatings.[5] Its low volatility and high thermal stability contribute to its long-term effectiveness.

[5] While direct, comprehensive quantitative comparisons with all alternatives under identical

conditions are not readily available in the public domain, the existing data and technical

information suggest that TINUVIN-1130 is a superior choice over older-generation

benzotriazoles like Tinuvin 328 and is competitive with other high-performance options such as

Tinuvin 350.[5] For researchers and professionals in materials science and drug development,

the selection of an appropriate UV absorber should be based on a holistic evaluation of

performance requirements, compatibility with the formulation, processing conditions, and

regulatory considerations. The experimental protocols outlined in this guide provide a robust

framework for conducting such evaluations to ensure the long-term durability and stability of

UV-sensitive materials.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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